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Compound of Interest

Compound Name: SD-1008

Cat. No.: B1216474 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, a comprehensive understanding of safety and handling procedures for all

laboratory materials is paramount. This document provides essential, immediate safety and

logistical information for a product identified as AL-1008, a PLGF ELISA kit used for in-vitro

diagnostic purposes. The following procedural guidance is based on the product's Safety Data

Sheet (SDS) and is intended to directly address operational questions to ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling the components of the AL-1008 kit, it is crucial to use appropriate Personal

Protective Equipment (PPE) to minimize exposure to potentially hazardous ingredients such as

sodium azide (<0.09%), Pro-Clean 400 (≤0.5%), and a 0.2 M sulfuric acid solution.[1]

Recommended PPE for Handling AL-1008 Components:

Safety Operating Guide
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PPE Category Specification Purpose

Eye/Face Protection
Safety glasses or chemical

goggles

To prevent eye contact with

reagents that may cause

irritation or burns.

Hand Protection

Non-permeable rubber,

neoprene, latex, or nitrile

gloves

To protect skin from contact

with hazardous chemicals.

Body Protection Laboratory coat

To protect skin and personal

clothing from splashes and

spills.

Respiratory
Not generally required under

normal, well-ventilated use

If ventilation is inadequate and

overexposure is possible, a

qualified professional should

evaluate the need for

respiratory protection.

Hazard Identification and First Aid
The AL-1008 kit contains components with specific hazard classifications. Understanding these

hazards and the appropriate first aid measures is critical for immediate response in case of

accidental exposure.[1]

Hazardous Components and First Aid Procedures:

Safety Operating Guide

Check Availability & Pricing
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Component Hazard Classification First Aid Measures

Pro-clean 400
H317: May cause an allergic

skin reaction.

If on skin: Wash with plenty of

soap and water. If skin irritation

or rash occurs, seek medical

assistance. Contaminated

work clothing should not be

allowed out of the workplace.

[1]

Sulfuric acid
H314: Causes severe skin

burns and eye damage.

If swallowed: Rinse mouth. Do

NOT induce vomiting. If on

skin (or hair): Rinse skin with

water. If in eyes: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately seek physician

assistance.[1]

General Advice
No special measures required

for the entire kit.

In case of any complaints or if

product is inhaled, move the

exposed individual to fresh air

and consult a physician. If

there is skin contact, flush with

water for at least 15 minutes

and remove contaminated

clothing. If in eyes, wash

gently with running water for

15 minutes.[1]

Operational and Disposal Plan
A systematic approach to handling, storage, and disposal of the AL-1008 kit and its

components is essential for laboratory safety and compliance.

Experimental Workflow and Safety Precautions:

Safety Operating Guide

Check Availability & Pricing
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Preparation

Handling and Experimental Procedure

Disposal

Don appropriate PPE:
- Safety glasses/goggles

- Lab coat
- Nitrile/latex gloves

Review Safety Data Sheet (SDS)
for all kit components

Ensure well-ventilated work area

Handle kit reagents carefully
- Avoid splashing or splattering

- Do not pipette by mouth

Proceed to experiment

No eating, drinking, smoking, or
applying cosmetics in the lab area

Dispose of used reagents and materials
according to institutional and local regulations

After experiment completion

Remove and dispose of contaminated PPE properly

Wash hands thoroughly after handling

Click to download full resolution via product page

Workflow for Safe Handling of AL-1008 ELISA Kit.

Safety Operating Guide
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Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage: Store the kit components as recommended in the product's technical data sheet,

typically in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal: Dispose of all waste materials, including used reagents, plates, and contaminated

consumables, in accordance with federal, state, and local environmental regulations. Consult

your institution's Environmental Health and Safety (EHS) office for specific guidance on

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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